Cas no 3133-01-5 (1-Tricosanol)

• Product Name: 1-Tricosanol
• CAS No: 3133-01-5
• MF: C₂₃H₄₈O
• MW: 340.626627922058
• MDL: MFCD00044484
• CID: 306699
• PubChem ID: 87576359
• Update Time: 2025-06-09

1-Tricosanol Chemical and Physical Properties

Names and Identifiers

• 1-Tricosanol
• 1-Tricosanolneat
• n-tricosanol
• triconsanol
• Tricosanol
• Tricosyl Alcohol
• Tricosanol, 99+%
• tricosan-1-ol
• 1-Tricosanol &gt
• ricosan-1-ol
• FT-0755771
• AKOS015839840
• HY-W127448
• SCHEMBL377279
• DTXSID00185260
• MFCD00044484
• 1-Tricosanol 10 microg/mL in Methyl-tert-butyl ether
• Q27147813
• UNII-K22080OPOX
• n-tricosyl alcohol
• T0403
• CS-0185680
• NS00046050
• D92333
• K22080OPOX
• J-018382
• FPLNRAYTBIFSFW-UHFFFAOYSA-N
• CHEBI:78411
• EINECS 221-527-4
• 3133-01-5
• DB-048012
• DTXCID10107751

• MDL： MFCD00044484
• Inchi： 1S/C23H48O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24/h24H,2-23H2,1H3
• InChI Key： FPLNRAYTBIFSFW-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 340.37100
• Monoisotopic Mass: 340.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 21
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 0.8652 (rough estimate)
• Melting Point: 70.0 to 73.0 deg-C
• Boiling Point: 191°C/0.7mmHg(lit.)
• Flash Point: 142.3±5.2 °C
• Refractive Index: 1.4449 (estimate)
• PSA: 20.23000
• LogP: 8.19070
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Solubility: Not available

1-Tricosanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Other Chemical additives Functional Additives
• Other Chemical additives

Additional information on 1-Tricosanol

1-Tricosanol (CAS No. 3133-01-5): An Overview of Its Properties, Applications, and Recent Research Advances

1-Tricosanol (CAS No. 3133-01-5) is a long-chain primary alcohol that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its unique properties and potential applications. This compound, also known as tricosan-1-ol, is a member of the fatty alcohol family and is characterized by its 23-carbon chain length. In this comprehensive overview, we will delve into the chemical structure, physical properties, biological activities, and recent research developments surrounding 1-Tricosanol.

Chemical Structure and Physical Properties

1-Tricosanol (CAS No. 3133-01-5) is a linear saturated primary alcohol with the molecular formula C₂₃H₄₈O. Its molecular weight is approximately 344.64 g/mol. The compound is a white crystalline solid at room temperature and exhibits a high melting point of around 70°C. The solubility of 1-Tricosanol in water is limited, but it is readily soluble in organic solvents such as ethanol, methanol, and chloroform.

The chemical structure of 1-Tricosanol consists of a long hydrocarbon chain terminated by a hydroxyl group (-OH) at the first carbon atom. This structure confers several important properties to the compound, including its amphiphilic nature, which makes it useful in various surfactant and emulsifier applications.

Biological Activities and Applications

1-Tricosanol has been studied for its potential biological activities and applications in various fields. One of the most notable areas of research involves its role in lipid metabolism and its potential as a therapeutic agent for metabolic disorders. Studies have shown that 1-Tricosanol can modulate lipid metabolism by influencing the activity of key enzymes involved in fatty acid synthesis and degradation.

In addition to its metabolic effects, 1-Tricosanol has been investigated for its anti-inflammatory properties. Research has demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-Tricosanol may have potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Cosmetic Applications

Beyond its biological activities, 1-Tricosanol has found applications in the cosmetic industry due to its emollient properties. The compound's ability to form stable emulsions makes it an excellent ingredient in skincare products such as creams, lotions, and serums. Additionally, its moisturizing properties can help improve skin hydration and reduce dryness.

Recent Research Advances

The scientific community continues to explore new avenues for the application of 1-Tricosanol. Recent studies have focused on its potential as a delivery vehicle for other active compounds due to its ability to enhance permeability across biological membranes. For example, researchers have investigated the use of 1-Tricosanol-based formulations for transdermal drug delivery systems, which could improve the bioavailability and efficacy of therapeutic agents.

In another study published in the Journal of Lipid Research, scientists explored the role of 1-Tricosanol^{(2022)(2022), scientists explored the role of 1-Tricosanol in regulating lipid droplet formation in adipocytes. The findings indicated that 1-Tricosanol can influence lipid storage by modulating the expression of genes involved in lipid metabolism.                   This research highlights the potential of 1-Tricosanol as a therapeutic target for obesity and related metabolic disorders.}

In conclusion, 1-Tricosanol (CAS No. 3133-01-5) is a versatile compound with a wide range of applications in chemistry, biology, pharmaceuticals, and cosmetics. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits, 1-Tricosanol is poised to play an increasingly important role in various scientific and industrial fields.